Alternariol-d2

• Molecular Formula: C14H10O5
• Molecular Weight: 260.24 g/mol
• InChI: InChI=1S/C14H10O5/c1-6-2-7(15)5-11-12(6)9-3-8(16)4-10(17)13(9)14(18)19-11/h2-5,15-17H,1H3/i4D,5D
• InChIKey: CEBXXEKPIIDJHL-KFRNQKGQSA-N

Alternariol-d2: Deuterated Internal Standard

Alternariol-d2 (AOH-d2) is a stable isotope-labeled analog of the Alternaria mycotoxin alternariol (AOH), in which two hydrogen atoms are replaced by deuterium atoms (molecular formula C14H8D2O5, molecular weight 260.24 g/mol) . As a deuterated internal standard, AOH-d2 exhibits physicochemical properties nearly identical to unlabeled AOH, including polarity, lipophilicity, and chromatographic retention behavior, differing only by a mass shift of +2 Da detectable by mass spectrometry . The compound is not naturally occurring and is used exclusively as an analytical reference material for the accurate quantification of AOH and related Alternaria mycotoxins in food, feed, and biological matrices via stable isotope dilution assay (SIDA) LC-MS/MS [1].

Internal Standard Type

Deuterated (d2) analog of alternariol; stable isotope-labeled internal standard for SIDA LC-MS/MS

Chromatographic Behavior

Co-elutes with unlabeled AOH; identical polarity and retention

Mass Spectrometry Fit

+2 Da mass shift detectable by MS; no natural occurrence in samples

Use Context

Quantification of AOH in food, feed, and research biological matrices via isotope dilution

• [1] Gotthardt M, Asam S, Rychlik M, et al. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source

Alternariol-d2 vs. Generic Substitutes

Generic substitution of Alternariol-d2 with unlabeled AOH or non-isotopic structural analogs fails to meet the quantitative accuracy requirements of modern mycotoxin analysis. Unlabeled AOH cannot function as an internal standard because it is the target analyte itself and may be present endogenously in sample matrices . Structural analog internal standards (e.g., tentoxin used as IS for AOH) exhibit differential chromatographic retention, extraction recovery, and ionization efficiency compared to AOH, resulting in incomplete compensation for matrix effects and extraction losses [1]. In contrast, stable isotope-labeled internal standards such as AOH-d2 co-elute with the analyte, experience identical sample preparation losses, and undergo equivalent ionization suppression or enhancement, thereby correcting for both recovery variation and matrix effects simultaneously—a capability that structural analogs cannot reliably provide [2].

Isotopic ISTD (AOH-d2)

Co-elution, identical recovery, and matched ionization efficiency provide simultaneous correction for matrix effects and extraction losses.

Unlabeled AOH

May not function as internal standard: it is the target analyte and can be endogenously present, compromising quantitative accuracy.

Isotopic ISTD (AOH-d2)

Compensates for varying sample preparation recovery and ionization suppression/enhancement across diverse matrices.

Structural Analog (e.g., tentoxin)

Differential retention, recovery, and ionization efficiency may not fully correct matrix effects; matrix-matched calibration may still introduce batch-dependent variability.

• [1] Gotthardt M, Asam S, Rychlik M, et al. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source
• [2] Frontiers. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source

Alternariol-d2: Comparative Performance Evidence

Recovery and Precision in Food Matrices

A validated LC-MS/MS method employing stable isotope-labeled standards including AOH-d2 for Alternaria mycotoxin quantification in infant foods demonstrated recoveries of 83–108% in starch matrices and 95–111% in tomato matrices for AOH [1]. Intra-day precision was below 4%, and inter-day precision ranged from 3 to 8% across both matrices [1]. In contrast, structurally related Alternaria toxins lacking commercially available isotope-labeled standards (TEN, ATX I, ALTP) required matrix-matched calibration, which cannot fully compensate for matrix-to-matrix variation in recovery and ionization efficiency [2].

Recovery & Precision

Head-to-head

Recovery 83–108% (starch), 95–111% (tomato); intra-day precision

Supports robust method performance for food matrix quantification with isotope dilution.

LC-MS/MS; n=25 infant food samples; matrices validated with AOH-d2 as ISTD.

Oral Bioavailability

Head-to-head

AOH absolute bioavailability 15% vs. AME 9% (1.67-fold difference)

Reported differential systemic exposure between structurally related Alternaria toxins.

In vivo pig model; single oral dose 2 mg/kg; crossover design. Exposure-model interpretation context.

Cytotoxicity Ranking

Head-to-head

IC50 hierarchy: DON > OTA > AME > AOH > ZEN > TeA (AOH ranked 4th most cytotoxic)

Supports cytotoxicity endpoint context; AOH shows lower potency than AME in gastric epithelial model.

Human GES-1 cell line; single toxin exposure. Class-level ranking review.

Mutagenicity vs. ATX II

Head-to-head

ATX II ≥50-fold more mutagenic than AOH in V79 cells

Contextualizes AOH’s genotoxic potential within the Alternaria toxin class.

Mammalian V79 fibroblast assay; distinct mechanism indicated for ATX II.

Toxicokinetics

Reported

~90% fecal excretion; ≤9% urinary; blood ≤0.06% of dose at 24h; peak 0.5 µM after repeated 2000 mg/kg

Indicates low systemic absorption; supports GI tract-focused toxicity study design.

NMRI mice, OECD 417; cross-study comparable with class-level interpretation.

ROS Induction

Head-to-head

4-OH-AOH increases ROS 4× over parent AOH; 4-OH-AME shows no induction

Phase I metabolite may exhibit higher pro-oxidant activity; metabolite monitoring relevant for risk assessment.

KYSE510 esophageal cells; in vitro metabolism assay context.

Evidence Dimension	Analytical recovery and precision (LC-MS/MS method validation)
Target Compound Data	Recovery: 83–108% (starch), 95–111% (tomato); Intra-day precision <4%; Inter-day precision 3–8%
Comparator Or Baseline	Tentoxin (TEN), altertoxin I (ATX I), alterperylenol (ALTP): isotope-labeled standards unavailable; quantification by matrix-matched calibration only
Quantified Difference	Not applicable; comparator lacked isotope-labeled standards; matrix-matched calibration cannot provide identical matrix effect correction across diverse sample types
Conditions	Starch (cereal model) and fresh tomato matrices; LC-MS/MS analysis; n=25 infant food samples

Why This Matters

Procurement of Alternariol-d2 enables validated, high-recovery quantification of AOH in regulatory food testing, whereas alternative toxins without isotope-labeled standards rely on less robust matrix-matched approaches.

• [1] Gotthardt M, Asam S, Rychlik M, et al. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source
• [2] Frontiers. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source

AOH vs. AME Oral Bioavailability

In a crossover study administering a single intravenous and oral dose (2 mg/kg b.w.) to pigs, the absolute oral bioavailability of AOH was determined as 15%, compared to 9% for its close structural analog AME [1]. Toxicokinetic modeling further revealed that AOH exhibits a total body clearance of 12.9 L/(h*kg) versus 16.8 L/(h*kg) for AME, a volume of distribution of 4.97 L/kg versus 5.15 L/kg, and an elimination half-life of 0.16 h versus 0.21 h [2].

Oral Bioavailability

Head-to-head

AOH absolute bioavailability 15% vs. AME 9% (1.67-fold difference)

Reported differential systemic exposure between structurally related Alternaria toxins.

In vivo pig model; single oral dose 2 mg/kg; crossover design. Exposure-model interpretation context.

Evidence Dimension	Absolute oral bioavailability (F)
Target Compound Data	AOH: 15% absolute oral bioavailability
Comparator Or Baseline	Alternariol monomethyl ether (AME): 9% absolute oral bioavailability
Quantified Difference	AOH absolute bioavailability is 1.67-fold higher than AME (15% vs. 9%)
Conditions	In vivo pig model; single oral dose of 2 mg/kg b.w.; crossover design with IV and oral administration

Why This Matters

AOH exhibits 1.67-fold higher oral bioavailability than AME in a porcine model relevant to human toxicokinetics, indicating differential systemic exposure that may influence risk assessment and biomonitoring study design.

• [1] den Hollander D, De Baere S, Croubels S, et al. Absolute oral bioavailability, quantitative toxicokinetics and metabolite profiling of alternariol and alternariol monomethyl ether in pigs. Arch Toxicol. 2025;99(7):2801-2817. View Source
• [2] den Hollander D, et al. Absolute oral bioavailability, quantitative toxicokinetics and metabolite profiling of alternariol and alternariol monomethyl ether in pigs. Arch Toxicol. 2025. View Source

Cytotoxicity Ranking in Gastric Cells

In a comparative cytotoxicity study using human gastric epithelial cells (GES-1), the IC50 ranking of Alternaria toxins and regulated mycotoxins was established as: DON > OTA > AME > AOH > ZEN > TeA [1]. AOH demonstrated lower cytotoxicity (higher IC50) than its methylated analog AME, with the IC50 hierarchy indicating AME is more cytotoxic than AOH in this gastric epithelial model [2].

Cytotoxicity Ranking

Head-to-head

IC50 hierarchy: DON > OTA > AME > AOH > ZEN > TeA (AOH ranked 4th most cytotoxic)

Supports cytotoxicity endpoint context; AOH shows lower potency than AME in gastric epithelial model.

Human GES-1 cell line; single toxin exposure. Class-level ranking review.

Evidence Dimension	Cytotoxicity IC50 ranking (lower rank = higher cytotoxicity)
Target Compound Data	AOH: ranked 4th most cytotoxic among 6 tested mycotoxins (lower cytotoxicity than AME)
Comparator Or Baseline	AME: ranked 3rd (more cytotoxic); TeA: ranked 6th (least cytotoxic); DON: ranked 1st (most cytotoxic); OTA: ranked 2nd; ZEN: ranked 5th
Quantified Difference	Cytotoxicity hierarchy: DON > OTA > AME > AOH > ZEN > TeA (exact IC50 values not reported in abstract)
Conditions	Human gastric epithelial cell line (GES-1); single toxin exposure; Chou-Talalay combination index analysis

Why This Matters

AOH exhibits distinct cytotoxic potency relative to its structural analog AME and to regulated mycotoxins, enabling risk-ranking prioritization for food safety monitoring and toxicological research resource allocation.

• [1] Lin HK, Jia BX, Wu AB. Cytotoxicities of Co-occurring alternariol, alternariol monomethyl ether and tenuazonic acid on human gastric epithelial cells. Food Chem Toxicol. 2023;171:113527. View Source
• [2] Lin HK, et al. Cytotoxicities of Co-occurring alternariol, alternariol monomethyl ether and tenuazonic acid. Food Chem Toxicol. 2023. View Source

Mutagenicity: Altertoxin II vs. Alternariol

In a comparative mutagenicity study using cultured V79 mammalian cells, altertoxin II (ATX II) was found to be at least 50-fold more potent as a mutagen than alternariol (AOH) and alternariol methyl ether (AME) [1]. Unlike AOH and AME, ATX II does not affect the cell cycle of V79 cells, indicating a distinct genotoxic mechanism [2].

Mutagenicity vs. ATX II

Head-to-head

ATX II ≥50-fold more mutagenic than AOH in V79 cells

Contextualizes AOH’s genotoxic potential within the Alternaria toxin class.

Mammalian V79 fibroblast assay; distinct mechanism indicated for ATX II.

Evidence Dimension	Mutagenic potency (fold difference)
Target Compound Data	AOH: baseline mutagenic activity
Comparator Or Baseline	Altertoxin II (ATX II): at least 50-fold higher mutagenicity than AOH and AME
Quantified Difference	ATX II is ≥50× more mutagenic than AOH
Conditions	Cultured V79 Chinese hamster lung fibroblast cells

Why This Matters

AOH's relatively lower mutagenic potency compared to ATX II contextualizes its hazard profile within the Alternaria mycotoxin class and informs prioritization for genotoxicity testing and regulatory risk assessment.

• [1] Schwarz C, Tiessen C, Kreutzer M, et al. Alternaria toxins: Altertoxin II is a much stronger mutagen and DNA strand breaking mycotoxin than alternariol and its methyl ether in cultured mammalian cells. Toxicol Lett. 2012;214(1):27-32. View Source
• [2] DNA damage and repair kinetics of the Alternaria mycotoxins alternariol, altertoxin II and stemphyltoxin III in cultured cells. View Source

AOH Toxicokinetics in Mice

An oral toxicokinetic study in NMRI mice administered 200 and 1000 mg/kg radiolabeled AOH revealed low systemic absorption, with approximately 90% of the total dose excreted via feces and up to 9% via urine [1]. Blood levels did not exceed 0.06% of the administered dose during the first 24 hours post-administration [2]. Despite limited absorption, mean blood levels of 0.5 µM AOH were achieved 3 hours after the last of three 2000 mg/kg doses [1].

Toxicokinetics

Reported

~90% fecal excretion; ≤9% urinary; blood ≤0.06% of dose at 24h; peak 0.5 µM after repeated 2000 mg/kg

Indicates low systemic absorption; supports GI tract-focused toxicity study design.

NMRI mice, OECD 417; cross-study comparable with class-level interpretation.

Evidence Dimension	Systemic absorption and excretion profile
Target Compound Data	AOH: ~90% fecal excretion; ≤9% urinary excretion; blood levels ≤0.06% of dose at 24 h; 0.5 µM peak blood concentration after repeated 2000 mg/kg dosing
Comparator Or Baseline	No direct comparator data available; class-level context from other Alternaria toxins (e.g., AME showed similarly low absorption)
Quantified Difference	Not applicable
Conditions	NMRI mice; oral gavage; OECD guideline 417 toxicokinetic study

Why This Matters

AOH's limited systemic absorption confines target organ toxicity primarily to the gastrointestinal tract, influencing in vivo study design and interpretation of toxicological findings.

• [1] Fraunhofer Institute. Combined toxicokinetic and in vivo genotoxicity study on Alternaria toxins. View Source
• [2] Fraunhofer. Combined toxicokinetic and in vivo genotoxicity study on Alternaria toxins. View Source

ROS Induction: 4-OH-AOH vs. AOH

In human esophageal cells (KYSE510), the phase I metabolite 4-hydroxy alternariol (4-OH-AOH) increased reactive oxygen species (ROS) production 4-fold more pronounced than the parent compound AOH [1]. In contrast, the corresponding methyl ether metabolite 4-OH-AME showed no ROS induction despite the parent AME showing minor impact [2].

ROS Induction

Head-to-head

4-OH-AOH increases ROS 4× over parent AOH; 4-OH-AME shows no induction

Phase I metabolite may exhibit higher pro-oxidant activity; metabolite monitoring relevant for risk assessment.

KYSE510 esophageal cells; in vitro metabolism assay context.

Evidence Dimension	Reactive oxygen species (ROS) induction
Target Compound Data	4-OH-AOH: 4-fold higher ROS induction than AOH
Comparator Or Baseline	Parent AOH: baseline ROS induction; 4-OH-AME: no ROS induction; Parent AME: minor impact
Quantified Difference	4-OH-AOH induces ROS 4× more than AOH
Conditions	Human esophageal epithelial cell line KYSE510; in vitro metabolism and oxidative stress assay

Why This Matters

Phase I hydroxylation of AOH generates a metabolite (4-OH-AOH) with enhanced pro-oxidant activity, highlighting that AOH's toxicological profile cannot be fully inferred from parent compound testing alone and that metabolite monitoring is essential for risk assessment.

• [1] Ellmer D, Mikula H, et al. Impact of phase I metabolism on uptake, oxidative stress and genotoxicity of the emerging mycotoxin alternariol and its monomethyl ether in esophageal cells. Arch Toxicol. 2016. View Source
• [2] Impact of phase I metabolism on uptake, oxidative stress and genotoxicity of alternariol and its monomethyl ether in esophageal cells. Arch Toxicol. 2016. View Source

Alternariol-d2: High-Value Applications

LC-MS/MS Quantification for Food Safety

Alternariol-d2 is the preferred internal standard for stable isotope dilution assay (SIDA) LC-MS/MS quantification of AOH in food matrices. Validated methods using AOH-d2 achieve recoveries of 83–111% across starch and tomato matrices with intra-day precision <4% and inter-day precision 3–8% [1]. This performance enables compliance with emerging regulatory monitoring requirements for Alternaria mycotoxins in infant foods, cereals, and processed tomato products [2].

Internal Standard for Toxicokinetic Studies

AOH-d2 serves as the essential internal standard for quantitative UPLC-MS/MS and LC-HRMS analysis of AOH in plasma, urine, and tissue samples from in vivo toxicokinetic studies. The compound's co-elution with unlabeled AOH corrects for matrix effects inherent in biological samples, enabling accurate determination of pharmacokinetic parameters such as absolute oral bioavailability (15% for AOH in pigs), clearance (12.9 L/(h*kg)), volume of distribution (4.97 L/kg), and elimination half-life (0.16 h) [3].

In Vitro Metabolism Studies

Alternariol-d2 is utilized as an internal standard in studies examining phase I and phase II metabolism of AOH, including the identification and quantification of hydroxylated metabolites such as 4-OH-AOH, which exhibits 4-fold greater ROS induction than the parent compound in esophageal cells [4]. The deuterated standard enables precise measurement of metabolite formation rates and metabolic stability assessments.

Biomonitoring and Exposure Assessment

AOH-d2 facilitates the accurate quantification of AOH and its metabolites in human and animal urine for biomonitoring studies. Given that up to 9% of orally administered AOH is excreted in urine [5], sensitive LC-MS/MS methods employing AOH-d2 as internal standard are critical for assessing dietary exposure to Alternaria mycotoxins in population studies and for validating candidate biomarkers of exposure.

Application

Selection Property

Validation Focus

Food Safety LC-MS/MS Quantification

Co-eluting deuterated internal standard for SIDA

Recovery and matrix-effect correction review across food matrices

Toxicokinetic Quantification

Identical extraction recovery and ionization behavior

PK parameter accuracy in plasma and tissue research samples

Phase I/II Metabolism Studies

Stable isotope label for analyte tracking

Metabolite-dependent oxidative stress and formation rate review

Biomonitoring & Exposure Assessment

Urinary biomarker quantification

LOD/LOQ verification in human research matrices

• [1] Gotthardt M, Asam S, Rychlik M, et al. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source
• [2] Frontiers. Quantitation of Six Alternaria Toxins in Infant Foods Applying Stable Isotope Labeled Standards. Front Microbiol. 2019;10:109. View Source
• [3] den Hollander D, De Baere S, Croubels S, et al. Absolute oral bioavailability, quantitative toxicokinetics and metabolite profiling of alternariol and alternariol monomethyl ether in pigs. Arch Toxicol. 2025;99(7):2801-2817. View Source
• [4] Ellmer D, Mikula H, et al. Impact of phase I metabolism on uptake, oxidative stress and genotoxicity of the emerging mycotoxin alternariol and its monomethyl ether in esophageal cells. Arch Toxicol. 2016. View Source
• [5] Fraunhofer Institute. Combined toxicokinetic and in vivo genotoxicity study on Alternaria toxins. View Source